1-(2-Hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine

• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 2-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C14H22N2O2/c1-18-14-5-3-2-4-13(14)12-16-8-6-15(7-9-16)10-11-17/h2-5,17H,6-12H2,1H3
• InChI Key: VOIZJCHPKOGNHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCN(CC2)CCO

Description

1-(2-Hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxybenzyl chloride (16 g) and 1-(2-hydroxyethyl)piperazine (13 g) in ethanol (50 ml) were heated under reflux for 4 hours. The solvent was removed under vacuum and the resulting oil was passed through a pad of silica gel eluting with 10% methanol-ammonia in dichloromethane to give 1-(2-hydroxyethyl)-4-[(2-methoxyphenyl)methyl]piperazine as a colourless oil (80%), 13C nmr (CDCl3) 157.4, 130.3, 127.8, 125.2, 119.8, 110.0, 59.5, 57.6, 55.2, 54.8, 52.7 and 52.4 ppm. This material (15 g) was treated at 0° C. with thionyl chloride (15 ml). The mixture was then heated at reflux for 2 hours. Toluene was added and the mixture was evaporated under reduced pressure. The resulting solid was collected and washed thoroughly to give the dihydrochloride of the title compound as a white solid, m.p. 276°-279° C. (dec.).